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Adipimide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Adipimide, a dicarboxylic acid amide, serves as a crucial intermediate in various chemical

syntheses, most notably in the production of polyamides like Nylon 66. This document provides

an in-depth technical overview of adipimide, encompassing its chemical structure,

physicochemical properties, synthesis methodologies, and safety considerations. The

information is tailored for professionals in research, chemical sciences, and drug development,

presenting quantitative data in accessible formats and detailing experimental protocols.

Chemical Structure and Identification
Adipimide, systematically named hexanediamide, is the organic compound with the chemical

formula C6H12N2O2.[1][2] It consists of a six-carbon aliphatic chain with amide functional

groups at both termini.

Molecular Representations:

SMILES:NC(=O)CCCCC(N)=O

InChI:1S/C6H12N2O2/c7-5(9)3-1-2-4-6(8)10/h1-4H2,(H2,7,9)(H2,8,10)[1][2]

InChIKey:GVNWZKBFMFUVNX-UHFFFAOYSA-N[1][2]
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Structural Diagram:

A visual representation of the chemical structure of adipimide is presented below.

Chemical structure of adipimide Caption: Chemical structure of Adipimide (hexanediamide).

Physicochemical Properties
A summary of the key physical and chemical properties of adipimide is provided in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 144.17 g/mol [1][2][3]

Appearance
White to almost white powder

or chunks
[1][4]

Melting Point 220-229 °C [1][4]

Boiling Point 262.78 °C (rough estimate) [4]

Density 1.1804 g/cm³ (rough estimate) [4]

Solubility in Water 4.4 g/L at 12 °C [1][4]

Solubility in other solvents
Soluble in formic acid (50

mg/mL)
[4]

pKa 16.26 ± 0.40 (Predicted) [4]

Experimental Protocols: Synthesis of Adipimide
Adipimide can be synthesized through several routes. The following sections detail the

methodologies for its preparation.

Laboratory Scale Synthesis from Dimethyl Adipate
A common laboratory-scale synthesis involves the ammonolysis of an adipic acid ester.

Methodology:
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Reaction Setup: In a suitable reaction vessel, place dimethyl adipate.

Ammonolysis: Add concentrated aqueous ammonia to the dimethyl adipate.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or with

gentle heating to drive the reaction to completion.

Isolation: The solid adipimide product precipitates from the reaction mixture.

Purification: The crude product is collected by filtration, washed with a suitable solvent (e.g.,

cold water or ethanol) to remove unreacted starting materials and byproducts, and then

dried.

Industrial Production via Polycondensation of Adipic
Acid and Hexamethylenediamine
Industrially, adipamide is a key intermediate in the production of Nylon 66.[5]

Methodology:

Salt Formation: Adipic acid and hexamethylenediamine are reacted in water to form a nylon

salt, hexamethylene diammonium adipate.[5]

Polycondensation: The aqueous salt solution is then heated, typically in an autoclave, to

initiate polycondensation.[5] Water is removed during this process to drive the equilibrium

towards the formation of the polyamide.[5] Adipamide units are formed as the fundamental

repeating unit of the polymer chain.

Biosynthesis from Glucose
A more recent and sustainable approach involves the biosynthesis of adipamide from

renewable resources like glucose.

Methodology:

Preparation of Glucaric Acid Potassium Salt: Glucose is oxidized using nitric acid and

sodium nitrite in the presence of potassium hydroxide to form potassium glucarate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b184010?utm_src=pdf-body
https://www.benchchem.com/product/b165785
https://www.benchchem.com/product/b165785
https://www.benchchem.com/product/b165785
https://www.benchchem.com/product/b165785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation of Glucaramide: The potassium glucarate is then treated with an acid to remove

the potassium ions, followed by a reaction to form glucaramide.

Conversion to Adipamide: Glucaramide is subsequently mixed with a catalyst in a solution of

hydrogen bromide and acetic acid. This mixture is then subjected to high pressure and

temperature with hydrogen gas to produce adipamide.

Workflow and Process Visualization
The following diagrams illustrate the logical flow of the synthesis processes for adipimide.
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Caption: Laboratory synthesis workflow for adipimide.
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Caption: Industrial production workflow of adipamide units.

Safety and Handling
Adipamide is considered stable and combustible but is incompatible with strong oxidizing

agents.[4] Upon combustion, it can release toxic fumes of carbon monoxide, carbon dioxide,

and nitrogen oxides.[4] Exposure may cause irritation to the skin, eyes, and respiratory system.
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[4] Appropriate personal protective equipment, including gloves, eye protection, and a dust

mask, should be used when handling this chemical.

Biological Activity
While adipimide itself is primarily recognized as a chemical intermediate, the broader class of

diamide compounds has been investigated for various biological activities. For instance, some

synthetic diamide derivatives have shown insecticidal properties by targeting ryanodine

receptors in insects.[6] Other studies have explored the antibacterial and cytotoxic activities of

novel diamide compounds isolated from natural sources.[7][8] However, specific biological

signaling pathways directly involving adipimide are not well-documented in the current

scientific literature.

Conclusion
Adipimide is a well-characterized diamide with significant industrial importance. Its synthesis is

achievable through various methods, from traditional laboratory techniques to modern

biosynthetic routes. The comprehensive data on its physicochemical properties and established

synthesis protocols provide a solid foundation for its application in research and development,

particularly in the field of polymer chemistry. Further exploration into the potential biological

activities of adipimide and its derivatives could open new avenues for its application in drug

development and agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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